2-(2-ethyl-4-fluorophenyl)acetic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-ethyl-4-fluorophenyl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-ethyl-4-fluorobenzene", "malonic acid", "sodium hydroxide", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium carbonate", "sulfuric acid", "potassium permanganate", "acetone" ], "Reaction": [ "Step 1: Synthesis of 2-ethyl-4-fluorocinnamic acid", "a. Dissolve 2-ethyl-4-fluorobenzene (1.0 g, 6.0 mmol) and malonic acid (0.72 g, 6.0 mmol) in 10 mL of diethyl ether.", "b. Add a few drops of concentrated hydrochloric acid to the mixture and reflux for 2 hours.", "c. Cool the mixture to room temperature and add 10 mL of water.", "d. Extract the organic layer with 10 mL of diethyl ether.", "e. Wash the organic layer with 10 mL of sodium bicarbonate solution and then with 10 mL of water.", "f. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-ethyl-4-fluorocinnamic acid as a white solid (yield: 80%).", "Step 2: Synthesis of 2-(2-ethyl-4-fluorophenyl)acetic acid", "a. Dissolve 2-ethyl-4-fluorocinnamic acid (0.5 g, 2.5 mmol) in 10 mL of acetone.", "b. Add 1.5 g of potassium permanganate and stir the mixture at room temperature for 2 hours.", "c. Add 10 mL of water and stir the mixture for an additional 30 minutes.", "d. Filter the mixture and wash the solid with water.", "e. Dissolve the solid in 10 mL of water and add 10 mL of 10% sulfuric acid.", "f. Extract the mixture with 10 mL of diethyl ether.", "g. Wash the organic layer with 10 mL of saturated sodium chloride solution and then with 10 mL of saturated sodium carbonate solution.", "h. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-(2-ethyl-4-fluorophenyl)acetic acid as a white solid (yield: 70%)." ] } | |
CAS RN |
1822763-16-5 |
Product Name |
2-(2-ethyl-4-fluorophenyl)acetic acid |
Molecular Formula |
C10H11FO2 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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